Cas no 2138146-24-2 (3,4-Quinolinediamine, 6-phenoxy-)

• Product Name: 3,4-Quinolinediamine, 6-phenoxy-
• CAS No: 2138146-24-2
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 5268618
• Update Time: 2025-06-11

3,4-Quinolinediamine, 6-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-phenoxy-

• Inchi： 1S/C15H13N3O/c16-13-9-18-14-7-6-11(8-12(14)15(13)17)19-10-4-2-1-3-5-10/h1-9H,16H2,(H2,17,18)
• InChI Key： KBMLWWVRDUJYNO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC3=CC=CC=C3)=CC=2)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-phenoxy-

Exploring the Potential of 3,4-Quinolinediamine, 6-phenoxy- (CAS No. 2138146-24-2) in Modern Research and Applications

The compound 3,4-Quinolinediamine, 6-phenoxy- (CAS No. 2138146-24-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. As researchers continue to explore novel quinoline derivatives, this particular compound stands out for its versatility and promising biological activity. The growing interest in heterocyclic compounds and their role in drug discovery has positioned 3,4-Quinolinediamine, 6-phenoxy- as a subject of intense study.

One of the most frequently asked questions in scientific communities revolves around the synthesis methods for 3,4-Quinolinediamine, 6-phenoxy-. Current research indicates that this compound can be synthesized through optimized multi-step organic reactions, with particular emphasis on controlling reaction conditions to achieve high yields. The phenoxy substitution at the 6-position introduces unique electronic properties that make this compound particularly interesting for medicinal chemistry applications.

Recent studies have highlighted the potential of 3,4-Quinolinediamine, 6-phenoxy- in biomedical research, particularly in the context of developing new therapeutic agents. Its molecular structure suggests possible interactions with various biological targets, making it a candidate for further investigation in pharmacological studies. Researchers are particularly interested in its potential structure-activity relationships and how modifications to its core structure might enhance its biological properties.

The physicochemical properties of 3,4-Quinolinediamine, 6-phenoxy- have been the subject of numerous computational and experimental studies. Its solubility characteristics, stability profile, and molecular interactions are crucial factors that determine its potential applications. These properties are especially important when considering its use in formulation development or as a chemical intermediate in more complex synthetic pathways.

In the field of material science, 3,4-Quinolinediamine, 6-phenoxy- has shown promise due to its potential electronic properties. The conjugated system present in its structure suggests possible applications in organic electronics or as a building block for more complex functional materials. This aligns with current research trends focusing on sustainable materials and green chemistry approaches.

Analytical characterization of 3,4-Quinolinediamine, 6-phenoxy- typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structural integrity, which are critical factors for research applications. The development of robust analytical methods for this compound remains an active area of investigation.

From a commercial perspective, the availability of 3,4-Quinolinediamine, 6-phenoxy- has increased in response to growing research demand. Suppliers are focusing on improving synthetic scalability and cost-effectiveness of production, which are key considerations for researchers requiring consistent, high-quality material for their studies. The compound's storage requirements and handling protocols are also important practical considerations for laboratories.

Future research directions for 3,4-Quinolinediamine, 6-phenoxy- may explore its potential in catalysis or as a ligand in coordination chemistry. The presence of multiple nitrogen atoms in its structure offers intriguing possibilities for metal complexation, which could lead to applications in homogeneous catalysis or sensor development. These potential applications align well with current interests in sustainable chemical processes and environmentally friendly technologies.

As with any specialized chemical compound, proper safety evaluation and risk assessment are essential when working with 3,4-Quinolinediamine, 6-phenoxy-. While not classified as hazardous under standard protocols, researchers must follow appropriate laboratory safety practices when handling this material. The development of comprehensive safety data for this compound remains an ongoing process as its applications expand.

The intellectual property landscape surrounding 3,4-Quinolinediamine, 6-phenoxy- is evolving, with several patents filed for its various applications and derivatives. This reflects the compound's potential commercial value and the competitive nature of research in this area. Understanding the patent status is crucial for organizations considering development of products or processes involving this compound.

In conclusion, 3,4-Quinolinediamine, 6-phenoxy- (CAS No. 2138146-24-2) represents an exciting area of research with multiple potential applications across scientific disciplines. Its unique structural features and adaptable chemistry make it a valuable compound for continued investigation. As research progresses, we can anticipate new discoveries that will further elucidate its properties and expand its potential uses in science and technology.